4-(2-Ethylimidazol-1-yl)-3-fluoroaniline;dihydrochloride

• IUPAC Name: 4-(2-ethylimidazol-1-yl)-3-fluoroaniline;dihydrochloride
• InChI: InChI=1S/C11H12FN3.2ClH/c1-2-11-14-5-6-15(11)10-4-3-8(13)7-9(10)12;;/h3-7H,2,13H2,1H3;2*1H
• InChI Key: YWLJIHXAUAXBQY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1C2=C(C=C(C=C2)N)F.Cl.Cl
• Molecular Formula: C11H14Cl2FN3
• Molecular Weight: 278.15 g/mol

Description

4-(2-Ethylimidazol-1-yl)-3-fluoroaniline;dihydrochloride is a chemical compound that has gained significant attention in scientific research. This compound is a potent inhibitor of several enzymes and has been used in various biochemical and physiological studies.

Scientific Research Applications

• Synthesis and Pharmacological Evaluation : Compounds related to 4-(2-Ethylimidazol-1-yl)-3-fluoroaniline have been used in the synthesis of thiazolo[3,2-a]pyrimidine derivatives, showing significant anti-inflammatory and antinociceptive activities. These derivatives are promising for further pharmacological evaluations (Alam et al., 2010).

• Cyclisation and Ring-Chain Isomerism : In the field of organic chemistry, these compounds participate in cyclisation reactions. The cyclisation of ethyl 2-ethoxymethylidene-3-polyfluoroalkyl-3-oxo-propionates with various amines leads to the formation of polyfluoroalkylated dihydroazolo[1,5-a]pyrimidines. These compounds are subject to interesting ring-chain isomerisation depending on the solvent and the fluoroalkyl substituent length (Goryaeva et al., 2009).

• Antitumor Activity of Derivatives : Amino acid ester derivatives containing 5-fluorouracil have been synthesized using compounds related to 4-(2-Ethylimidazol-1-yl)-3-fluoroaniline, displaying inhibitory effects against liver cancer, suggesting potential applications in antitumor treatments (Xiong et al., 2009).

• Corrosion Inhibition : Imidazoline derivatives, which include structures similar to 4-(2-Ethylimidazol-1-yl)-3-fluoroaniline, have been evaluated as corrosion inhibitors for mild steel in hydrochloric acid solutions. These studies contribute to material science and industrial applications (Zhang et al., 2015).

• Synthesis of Fluoromethylated Compounds : Fluoromethylated imidazo[1,2-a]pyrimidines and benzimidazo[1,2-a]pyrimidines, synthesized through reactions involving similar compounds, are of interest due to their unique properties and potential applications in various fields (Jismy et al., 2019).